![molecular formula C22H31N5O B2918108 1-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-4-[(2-methylphenyl)acetyl]piperazine CAS No. 1396680-75-3](/img/structure/B2918108.png)
1-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-4-[(2-methylphenyl)acetyl]piperazine
Description
The compound “1-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-4-[(2-methylphenyl)acetyl]piperazine” is a derivative of triazole . Triazole compounds are heterocyclic compounds containing two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Molecular Structure Analysis
The molecular structure of triazole derivatives, including “1-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-4-[(2-methylphenyl)acetyl]piperazine”, is confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Scientific Research Applications
Antimicrobial Agent Development
Triazole derivatives, such as the one , have been extensively studied for their antimicrobial properties . The presence of the 1,2,4-triazole ring is known to contribute significantly to the antimicrobial activity. This compound could be used as a starting point for the synthesis of new antimicrobial agents that could be effective against multidrug-resistant pathogens.
Anticancer Research
The triazole core is a common feature in many anticancer agents. Research has shown that triazole derivatives can exhibit cytotoxic activities against various cancer cell lines . This compound could be investigated for its potential anticancer properties, possibly leading to the development of new therapeutic agents.
Antifungal Applications
Similar to their antimicrobial action, triazole compounds are well-known for their antifungal effects. The compound could be explored for its efficacy against fungal infections, contributing to the development of new antifungal medications .
Coordination Chemistry and Sensor Development
Triazole derivatives can act as ligands in coordination chemistry, forming complexes with various metals. These complexes can be used in the development of sensors for detecting environmental pollutants or biological markers . The subject compound’s structural features make it a candidate for creating such coordination complexes.
Pharmacological Research
The structural complexity of this compound suggests a high potential for binding to various biological targets. It could be used in pharmacological research to study its interaction with enzymes, receptors, or other proteins, leading to the discovery of new drug candidates .
properties
IUPAC Name |
1-[4-[(4-cyclohexyl-1,2,4-triazol-3-yl)methyl]piperazin-1-yl]-2-(2-methylphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N5O/c1-18-7-5-6-8-19(18)15-22(28)26-13-11-25(12-14-26)16-21-24-23-17-27(21)20-9-3-2-4-10-20/h5-8,17,20H,2-4,9-16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHVXEXDRYIGQKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)N2CCN(CC2)CC3=NN=CN3C4CCCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-4-[(2-methylphenyl)acetyl]piperazine | |
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